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Compound of Interest

Compound Name: Methyl 6-bromopicolinate

Cat. No.: B1355233

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for methyl 6-
bromopicolinate (CAS No: 26218-75-7), a halogenated pyridine derivative utilized in various
chemical syntheses. The following sections detail the compound's properties, associated
hazards, and recommended procedures for its safe use in a laboratory setting.

Chemical and Physical Properties

Methyl 6-bromopicolinate is a white to off-white solid.[1] Its key physical and chemical
properties are summarized below.
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Property Value Source(s)
Molecular Formula C7HeBrNO2 [1112]
Molecular Weight 216.03 g/mol [1]
Appearance White to off-white solid [1]

Melting Point 92-96 °C [3114]
Boiling Point 289.7 °C at 760 mmHg [1][2]
Density 1.58 - 1.6 g/cm?3 [1112]

Flash Point 129.0 °C [1][2]
Solubility Soluble in DMSO (100 mg/mL 0]

with sonication)

Hazard Identification and GHS Classification

Methyl 6-bromopicolinate is classified as a hazardous substance. All personnel handling this

compound must be thoroughly familiar with its potential hazards.

Hazard Classification GHS Category Hazard Statement

Skin Irritation Category 2 H315: Causes skin irritation
) H318: Causes serious eye

Serious Eye Damage Category 1

damage

Specific Target Organ Toxicity
(Single Exposure)

Category 3 (Respiratory

system)

H335: May cause respiratory

irritation

Signal Word: Danger[5]

Hazard Pictograms:

e lwialt text

(Corrosion)
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o alt text

(Exclamation Mark)
Precautionary Statements (Selected):[5]
e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.
e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302 + P352: IF ON SKIN: Wash with plenty of water.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P310: Immediately call a POISON CENTER or doctor/physician.

Safe Handling Procedures

Adherence to strict handling protocols is essential to minimize exposure and ensure personnel
safety.

Engineering Controls

e Work should be conducted in a well-ventilated area.[5]

o A certified fume hood is required for all procedures involving the handling of methyl 6-
bromopicolinate powder or solutions.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling this compound.
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PPE Type

Specification Rationale

Eye and Face Protection

] o Protects against dust particles
Tightly fitting safety goggles or ]
) and splashes, preventing
a face shield.[5] _
serious eye damage.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile) and a lab coat. o
_ _ Prevents skin irritation upon
Fire/flame resistant and
_ _ _ contact.
impervious clothing should be

worn.[5]

Respiratory Protection

A NIOSH-approved N95 dust

mask or a full-face respirator if

Minimizes the risk of

o respiratory tract irritation from
exposure limits are exceeded ) )
o ) inhaling dust.
or irritation is experienced.[5]

The following workflow outlines the standard procedure for handling methyl 6-

bromopicolinate in a laboratory setting.
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Preparation

tep 1

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

tep 2

Work in a Certified Fume Hood

Weigh Compound

Dissolve in Solvent Step 4c (if used as solid)

Perform Reaction/Use

Decontamination & Cleanup

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Diagram 1: Safe Handling Workflow for Methyl 6-bromopicolinate

Click to download full resolution via product page

Diagram 1: Safe Handling Workflow
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Storage Guidelines

Proper storage is crucial to maintain the integrity of methyl 6-bromopicolinate and to ensure
safety within the laboratory.

Parameter Guideline Source(s)

-20°C for long-term (3 years),
Temperature (Powder) [1]
4°C for short-term (2 years).

-80°C (6 months), -20°C (1
Temperature (In Solvent) [1]
month).

] Store in a tightly closed
Container ] [5]
container.

] Store in a dry, cool, and well-
Environment . [5]
ventilated place.

I Store away from strong
Incompatibilities o [6]
oxidizing agents.

Emergency Procedures

In the event of an accidental exposure or spill, the following procedures should be implemented
immediately.

First-Aid Measures
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Exposure Route First-Aid Procedure Source(s)

Immediately rinse with plenty
of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [5]
lenses if present and easy to
do. Seek immediate medical

attention.

Take off contaminated clothing
immediately. Wash off with

Skin Contact soap and plenty of water. If [5]
skin irritation occurs, get

medical advice/attention.

Remove person to fresh air
) and keep comfortable for
Inhalation ) [5]
breathing. If you feel unwell,

get medical help.

Rinse mouth with water. Do

NOT induce vomiting. Call a
Ingestion poison control center or doctor  [7]

immediately for treatment

advice.

Accidental Release Measures

For spills, personnel should wear appropriate PPE and follow a structured response.

o Personal Precautions: Avoid dust formation and breathing vapors. Evacuate personnel to
safe areas.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[7]

o Containment and Cleanup: Sweep up and shovel into suitable, closed containers for
disposal.[8]
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The following decision tree illustrates the general response to a spill.

Assess Spill Size & Location

Small & Contained?

Evacuate Area
Alert Safety Officer

Don Full PPE

Contain Spill
(Use inert absorbent material)

Collect Material
(Use non-sparking tools)

Place in Labeled
Hazardous Waste Container

Decontaminate Area

Report Incident

Diagram 2: Spill Response Decision Tree

Click to download full resolution via product page
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Diagram 2: Spill Response Decision Tree

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

o Specific Hazards: The nature of decomposition products is not well-known, but may include
nitrogen oxides, carbon monoxide, and hydrogen bromide.[6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Waste Disposal

Dispose of methyl 6-bromopicolinate and its containers in accordance with all local, regional,
and national regulations. Waste should be handled as hazardous and disposed of at an
approved waste disposal plant.

Experimental Protocols

No specific, peer-reviewed experimental protocols for the safety and handling of methyl 6-
bromopicolinate were identified in the conducted searches. The guidelines presented in this
document are based on information from Safety Data Sheets and general best practices for
handling halogenated pyridine derivatives.[9][10] It is incumbent upon researchers to perform a
thorough risk assessment for their specific experimental conditions and to adhere to all
institutional safety policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Storage of Methyl 6-bromopicolinate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1355233#safety-handling-and-storage-guidelines-for-
methyl-6-bromopicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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